4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile

• IUPAC Name: 4-[[3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazol-5-yl]methoxy]benzonitrile
• InChI: InChI=1S/C20H14N4O2/c21-13-15-3-9-18(10-4-15)25-14-19-22-20(23-26-19)16-5-7-17(8-6-16)24-11-1-2-12-24/h1-12H,14H2
• InChI Key: LTPGWSJYRILWCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=C(C=C2)C3=NOC(=N3)COC4=CC=C(C=C4)C#N
• Molecular Formula: C20H14N4O2
• Molecular Weight: 342.3 g/mol

Description

4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a complex organic molecule with a unique structure that makes it useful in different areas of study.

Mechanism of Action

The mechanism of action of 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins in cells, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell death in cancer cells and reduce the accumulation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease. It has also been shown to have potential anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile in lab experiments is its unique structure, which makes it useful in various applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain experiments.

Future Directions

For research on 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile include further studies on its potential therapeutic applications, optimization of its use as a fluorescent probe for bioimaging, and investigation of its potential as a catalyst for organic reactions. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile involves several steps. The first step involves the reaction of 4-bromo-1,2,5-oxadiazole with potassium tert-butoxide to produce 4-potassium-1,2,5-oxadiazole. The second step involves the reaction of 4-potassium-1,2,5-oxadiazole with 4-(1H-pyrrol-1-yl)benzaldehyde to produce 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole. The third step involves the reaction of 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole with 4-(dimethylamino)phenylboronic acid to produce 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl)boronic acid. The fourth step involves the reaction of 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl)boronic acid with 4-iodobenzonitrile to produce this compound.

Scientific Research Applications

4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile has potential applications in various fields of scientific research. It has been studied as a potential therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been studied for its potential use as a fluorescent probe for bioimaging and as a catalyst for organic reactions.